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Compound of Interest

Compound Name:
1-Bromo-4-chloro-2-

(chloromethyl)benzene

CAS No.: 1261678-76-5

Cat. No.: B3094988

Get Quote

Status: Operational Ticket ID: BZ-CL-SAFETY-001 Assigned Specialist: Senior Application

Scientist Topic: Safe Handling, Neutralization, and Emergency Response for Benzyl

Chloride/Bromide Derivatives

Core Hazard Overview
User Question:Why are these compounds considered "high risk" even in small quantities?

Technical Insight: Benzyl chloride and its derivatives (e.g., benzyl bromide, 4-chlorobenzyl

chloride) are potent lachrymators (tear gas agents) and strong alkylating agents.

Lachrymatory Effect: They interact with TRPA1 ion channels in sensory nerve endings,

causing immediate, severe eye and respiratory pain at concentrations as low as <1 ppm.

Alkylating Potential: As primary alkyl halides, they readily alkylate DNA and proteins,

classifying them as Category 1B Carcinogens and mutagens.
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Hydrolysis Hazard: On contact with moisture (mucous membranes), they hydrolyze to

release Hydrochloric Acid (HCl) or Hydrobromic Acid (HBr), causing chemical burns.

Pre-Experiment: PPE & Engineering Controls
FAQ: Glove Selection Strategy
Q:I usually use nitrile gloves. Are these sufficient for benzyl chloride? A:NO. Standard

disposable nitrile gloves provide insufficient protection for prolonged contact. Benzyl chloride

can permeate thin nitrile (<0.1 mm) in minutes.

Recommendation: Use a Laminate (Silver Shield/4H) glove for primary protection. If dexterity is

required, wear the laminate glove under a disposable nitrile glove (outer layer for

grip/contamination control).

Data Table: Glove Permeation Breakthrough Times

Glove Material Thickness
Breakthrough Time
(approx.)

Protection Rating

Silver Shield / 4H

(PE/EVAL)
0.07 mm > 480 min

Excellent

(Recommended)

Viton

(Fluoroelastomer)
0.30 mm > 240 min Good

Nitrile (Disposable) 0.11 mm < 10 min Poor (Splash only)

Neoprene 0.75 mm ~ 60 min Fair

Latex -- Immediate Do Not Use

(Data aggregated from Ansell, Honeywell, and chemically compatible databases)

Operational Workflow: Safe Transfer Techniques
Q:How do I transfer the liquid from the reagent bottle to my reaction vessel without releasing

vapors?

A: Open pouring is strictly prohibited. Use a Closed-System Transfer method (Cannula or

Syringe with positive pressure).
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Diagram 1: Closed-System Transfer Workflow
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Caption:Figure 1: Closed-system transfer logic to prevent vapor release. Note the immediate

quenching step for contaminated needles/cannulas.

Quenching & Waste Disposal
Q:I have excess benzyl chloride and contaminated glassware. How do I neutralize it before

disposal?

A: Benzyl halides hydrolyze slowly in water. You must chemically destroy the alkylating

potential using a nucleophile (base or amine).

Standard Operating Procedure (SOP): Quenching
Protocol
The "Ammonolysis" Method (Recommended for Laboratory Scale): This converts the toxic

benzyl chloride into benzylamine (less volatile, less toxic) and ammonium chloride.

Preparation: Prepare a 10% solution of Ammonium Hydroxide (conc.) in Methanol.

Execution:

Dilute the reaction residue or wash the glassware with Methanol first.

Slowly add the ammonia/methanol solution.

Stir/Soak: Allow to stand for at least 12 hours (overnight) in the fume hood.

Verification: Check pH (should remain basic).

Disposal: Pour into the "Basic Organic Waste" or "Halogenated Solvent Waste" container

(depending on your EH&S rules).

Diagram 2: Quenching Reaction Mechanism & Workflow
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Caption:Figure 2: Chemical neutralization pathway. The lachrymator is converted into a non-

volatile amine salt.

Emergency Response: Spills & Exposure
Q:I dropped a bottle outside the hood. What do I do?

A:EVACUATE IMMEDIATELY. Do not attempt to clean a spill >5 mL outside a hood without

Self-Contained Breathing Apparatus (SCBA).

Diagram 3: Spill Response Decision Matrix
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Caption:Figure 3: Decision tree for spill containment. Note that any spill outside engineering

controls triggers immediate evacuation.

First Aid Quick-Reference
Eye Contact: Flush with water for 15-30 minutes. Force eyelids open. Do NOT use

neutralizers in the eye.

Skin Contact: Wash with soap and water immediately. Remove contaminated clothing (cut it

off if necessary to avoid pulling over face).

Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by

trained personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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